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Compound of Interest

Compound Name: 1-Nitropyrazole

Cat. No.: B188897

An In-depth Technical Guide to the Health and Safety Handling of 1-Nitropyrazole
For Researchers, Scientists, and Drug Development Professionals

This document provides comprehensive health and safety guidelines for the handling of 1-
Nitropyrazole (CAS No. 7119-95-1). It is intended for use by professionals in research and
development environments who may handle this compound. The information is compiled from
safety data sheets and chemical databases to ensure safe laboratory practices.

Chemical and Physical Properties

1-Nitropyrazole is a solid, crystalline compound. Its key physical and chemical properties are
summarized below, providing essential data for risk assessment and handling procedures.[1]
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Property Value Reference
CAS Number 7119-95-1 [2][3]
Molecular Formula C3HsN3O:2 [2][3]
Molecular Weight 113.07 g/mol [4]
Appearance White to Light yellow powder to 1]

crystal
Melting Point 92-94 °C [3]
Boiling Point 269 °C (Predicted) [11[3]
Storage Class 11 (Combustible Solids)

Hazard Identification and Classification

1-Nitropyrazole is classified as hazardous under the Globally Harmonized System (GHS).[2] It
is crucial to understand these hazards to implement appropriate safety measures. The signal
word for this chemical is "Warning".[2]

Hazard Class Category GHS Code Hazard Statement
Acute Toxicity, Oral Category 4 H302 Harmful if swallowed
Skin N
) o Category 2 H315 Causes skin irritation
Corrosion/Irritation
Serious Eye Causes serious eye
o Category 2 H319 o
Damage/Irritation irritation
Specific Target Organ ]
o _ May cause respiratory
Toxicity (Single Category 3 H335 T
irritation
Exposure)

Data sourced from PubChem and Sigma-Aldrich GHS classifications.[2]

Toxicology and Health Effects
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Exposure to 1-Nitropyrazole can occur via inhalation, ingestion, or skin/eye contact. Each
route presents distinct health risks.

» Oral Toxicity: The compound is classified as harmful if swallowed (Acute Toxicity, Category
4), which can lead to adverse systemic effects.[2]

o Dermal and Eye Irritation: Direct contact with the skin will cause irritation.[2] More severe is
the risk to the eyes, where it can cause serious irritation.[2]

o Respiratory Irritation: Inhalation of dust or aerosols may irritate the respiratory system, a
characteristic of its classification for Specific Target Organ Toxicity.[2]

Routes of Exposure Adverse Health Outcomes

(Harmful)

Click to download full resolution via product page

H315

Skin Contact

Exposure routes and corresponding health hazards for 1-Nitropyrazole.

Handling and Storage

Safe handling and storage are paramount to minimizing exposure risk.
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Safe Handling

o Work in a well-ventilated area, preferably under a chemical fume hood, to control airborne
dust.[5][6]

e Avoid all personal contact, including the inhalation of dust.[7]
e Wash hands and any exposed skin thoroughly after handling.[5]

» Do not eat, drink, or smoke in laboratory areas where this chemical is handled or stored.[5]

[6]
e Minimize dust generation and accumulation during handling procedures.[6][8]

e As a nitro compound, it is considered an energetic material; therefore, avoid friction, shock,
and heat.[9][10]

Storage
o Store in a tightly closed, properly labeled container.[5][6]
o Keep containers in a cool, dry, and well-ventilated place.[5]

o Store away from incompatible materials such as strong oxidizing agents, acids, and bases.

[5]

e The designated storage class is 11 for combustible solids.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is essential when working with 1-Nitropyrazole. The selection
of PPE should be based on a thorough risk assessment of the specific procedures being
performed.

» Eye Protection: Wear chemical safety goggles that conform to OSHA's 29 CFR 1910.133 or
European Standard EN166 regulations.[5][8]

o Skin Protection: Chemical-resistant gloves (e.g., nitrile) should be worn. Always inspect
gloves before use and use a proper removal technique to avoid skin contact.[11] Wear a lab
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coat or other protective clothing to prevent skin exposure.[8]

+ Respiratory Protection: If ventilation is inadequate or dust is generated, use a NIOSH/MSHA
or European Standard EN 149 approved respirator, such as a dust mask type N95 (US).[5]

Use N95 Respirator

: N -
Handling 1-Nitropyrazole~ + Minimum PPE

Minimum PPE:
- Safety Glasses
- Lab Coat
- Nitrile Gloves

Weighing Solid?

Making Solution?

Perform in Fume Hood
+ Minimum PPE

Click to download full resolution via product page

A basic decision workflow for selecting appropriate PPE.

Emergency Procedures
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Immediate and appropriate action during an emergency can significantly mitigate harm.

First Aid Measures

If Inhaled: Move the person to fresh air. If breathing is difficult or symptoms occur, seek
medical attention.[5][12]

In Case of Skin Contact: Immediately wash the affected area with plenty of soap and water.
Remove contaminated clothing. If skin irritation persists, get medical advice.[5][12]

In Case of Eye Contact: Rinse cautiously and thoroughly with water for at least 15 minutes,
also under the eyelids. Remove contact lenses if present and easy to do. Continue rinsing. If
eye irritation persists, seek medical attention.[5][12]

If Swallowed: Rinse mouth with water. Call a POISON CENTER or doctor/physician if you
feel unwell. Do NOT induce vomiting.[5][13]

Fire-Fighting Measures

Suitable Extinguishing Media: Use carbon dioxide (COz), dry chemical powder, or water
spray.[5][12] Alcohol-resistant foam is also effective.[14]

Specific Hazards: Combustion may produce hazardous gases, including carbon oxides (CO,
CO2) and nitrogen oxides (NOXx).[5][13] Keep the product and empty containers away from
heat and sources of ignition.[5]

Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)
and full protective gear.[5][13]

Accidental Release Measures

o Personal Precautions: Ensure adequate ventilation and wear appropriate PPE as described

in Section 5. Avoid breathing dust and prevent contact with skin and eyes.[5][7]

e Containment and Cleanup: Sweep or vacuum up the spilled solid material, avoiding dust

generation.[5][8] Place the material into a suitable, labeled container for disposal.[5] Do not
flush into surface water or the sanitary sewer system.[12]
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Accidental Spill or Exposure

Assess Situation
(Spill size, location)

PN

Evacuate Area
(If necessary)

Alert Colleagues & Supervisor

Don Appropriate PPE

Response Actio

Administer First Aid Contain & Clean Spill
(See Section 6.1) (See Section 6.3)

Seek Professional Dispose of Waste
Medical Attention (See Section 7)

Click to download full resolution via product page
General workflow for responding to an accidental release or exposure.

Disposal Considerations

Chemical waste must be disposed of in accordance with local, state, and federal regulations.
+ Dispose of unused material and its container at an approved waste disposal plant.[5]

+ Do not allow the product to enter drains or waterways.[6]
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» Empty containers should be triple-rinsed with a suitable solvent, and the rinsate collected as
hazardous waste.[15]

Experimental Protocols for Hazard Assessment

The GHS classifications for 1-Nitropyrazole are determined through standardized toxicological
testing. While the specific study reports for this compound are not publicly available, the
classifications imply the use of methodologies similar to the following OECD guidelines.

» Acute Oral Toxicity (OECD 423): This protocol involves the administration of the test
substance to fasted animals (typically rodents) in a stepwise procedure using a limited
number of animals. Observations for signs of toxicity are conducted for up to 14 days. The
results allow for classification into one of the GHS categories. A "Harmful if swallowed"
classification suggests an LDso value may fall between 300 and 2000 mg/kg body weight.

o Skin Irritation (OECD 404): This test involves applying the substance to the shaved skin of
an animal (typically a rabbit) under a gauze patch for a set period (e.g., 4 hours). The skin is
then observed for signs of erythema (redness) and edema (swelling) at specific intervals.
The scores from these observations determine the irritation classification.

o Eye Irritation (OECD 405): A small amount of the test substance is applied to one eye of an
animal (typically a rabbit), with the other eye serving as a control. The eyes are examined for
effects on the cornea, iris, and conjunctiva at set intervals after application. The severity and
reversibility of the observed effects determine the classification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [health and safety handling guidelines for 1-
Nitropyrazole]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b188897#health-and-safety-handling-guidelines-for-1-
nitropyrazole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact
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Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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